3-(((3-Bromothiophen-2-yl)methyl)amino)tetrahydrothiophene 1,1-dioxide

• Molecular Formula: C9H12BrNO2S2
• Molecular Weight: 310.2 g/mol
• IUPAC Name: N-[(3-bromothiophen-2-yl)methyl]-1,1-dioxothiolan-3-amine
• InChI: InChI=1S/C9H12BrNO2S2/c10-8-1-3-14-9(8)5-11-7-2-4-15(12,13)6-7/h1,3,7,11H,2,4-6H2
• InChI Key: BSEOPIQNDCEBSH-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NCC2=C(C=CS2)Br

Description

3-(((3-Bromothiophen-2-yl)methyl)amino)tetrahydrothiophene 1,1-dioxide is a specialized small molecule of significant interest in medicinal chemistry and drug discovery, particularly for research focused on oxidative stress and inflammation. This compound features a bis-sulfone core, a structure identified as essential for activating the Antioxidant Response Element (ARE) driven transcriptional program via a non-electrophilic mechanism . This research value is significant because it presents an alternative to electrophilic NRF2 activators, which can be unselective and cytotoxic . By potentially modulating the NRF2 pathway without covalent modification, this compound serves as a critical research tool for investigating cytoprotective gene expression in models of oxidative insult . Furthermore, the integration of a brominated thiophene moiety positions this molecule within a well-established class of heterocyclic compounds with broad therapeutic potential. Thiophene derivatives are recognized for their diverse applications in medicinal chemistry, including use as anti-inflammatory, antimicrobial, and antitumor agents . The specific presence of the bromine atom offers a synthetic handle for further structure-activity relationship (SAR) studies or for the construction of more complex chemical libraries, enabling researchers to explore novel chemical space and optimize pharmacological properties. This compound is intended for use in in vitro assays and preclinical research to further elucidate pathways involved in cellular defense mechanisms and inflammatory diseases.

Preparation Methods

Preparation of 3-Bromothiophene Intermediate

The synthesis of 3-bromothiophene is a critical precursor step. Two main routes are reported in the literature:

• Isomerization of 2-Bromothiophene: A mixture of 2-bromothiophene and its isomer 3-bromothiophene is treated with specific catalysts and co-catalysts to selectively remove 2-bromothiophene, yielding high-purity 3-bromothiophene. This method features a short synthetic route, low cost, high yield, and minimal waste discharge, aligning with green chemistry principles. The purity of 3-bromothiophene obtained can reach over 99.99% with less than 0.01% 2-bromothiophene contamination.

• Reduction of 2,3,5-Tribromothiophene: Thiophene is brominated to 2,3,5-tribromothiophene, which is then selectively reduced to remove bromine atoms at the 2- and 5-positions, affording 3-bromothiophene. This route is less favorable due to high bromine consumption, reducing agent usage, and by-product formation.

Method	Advantages	Disadvantages	Yield & Purity
Isomerization of 2-bromothiophene	Short route, low cost, environmentally friendly	Requires catalyst system	Yield > 78%, purity > 99.99%
Reduction of tribromothiophene	Established method	High reagent consumption, by-products	Variable, less atom economical

Synthesis of 3-Bromothiophene-2-methanol Derivative

The 3-bromothiophene-2-methanol intermediate, which is structurally related to the target compound’s bromothiophene moiety, can be synthesized by the reduction of 3-bromothiophene-2-carboxaldehyde using sodium borohydride under mild conditions:

• Reaction Conditions: Sodium borohydride is added portionwise to a methanol or ethanol solution of 3-bromothiophene-2-carboxaldehyde at 0 °C to room temperature, under inert atmosphere (argon), and stirred for 2 to 24 hours.

• Workup: The reaction mixture is quenched with ammonium chloride solution, extracted with ethyl acetate, dried over magnesium sulfate or sodium sulfate, and concentrated. Purification by silica gel column chromatography yields the alcohol derivative in high yield (up to 92%).

Parameter	Details
Starting Material	3-Bromothiophene-2-carboxaldehyde
Reducing Agent	Sodium borohydride (NaBH4)
Solvent	Methanol or Ethanol
Temperature	0 °C to room temperature
Reaction Time	2 to 24 hours
Atmosphere	Argon (inert)
Yield	Up to 92%
Purification	Silica gel chromatography (ethyl acetate/hexane)

Formation of the Amino Linkage to Tetrahydrothiophene 1,1-Dioxide

The key step in preparing 3-(((3-bromothiophen-2-yl)methyl)amino)tetrahydrothiophene 1,1-dioxide involves coupling the bromothiophene methylamine moiety with tetrahydrothiophene 1,1-dioxide (sulfolane derivative). The preparation of tetrahydrothiophene 1,1-dioxide is well-documented via oxidation of tetrahydrothiophene using oxidizing agents such as hydrogen peroxide or peracids.

• Synthesis of Tetrahydrothiophene 1,1-Dioxide: Oxidation of tetrahydrothiophene with hydrogen peroxide in acetic acid or other solvents yields the sulfone derivative with high selectivity.

• Amination Reaction: The 3-bromothiophene-2-methanol or its corresponding bromomethyl derivative is converted to the amine via nucleophilic substitution or reductive amination. This amine is then reacted with tetrahydrothiophene 1,1-dioxide under conditions favoring nucleophilic substitution or reductive amination to form the target compound.

• Typical Conditions: Use of base catalysts, solvents such as ethanol or acetonitrile, and mild heating (room temperature to 60 °C) for several hours.

Summary Table of Preparation Steps

Step	Reaction Type	Starting Material(s)	Reagents/Catalysts	Conditions	Yield/Notes
1	Isomerization	2-Bromothiophene mixture	Catalyst + Co-catalyst	Mild heating, catalytic	High purity 3-bromothiophene (>99.99%)
2	Reduction	3-Bromothiophene-2-carboxaldehyde	Sodium borohydride	0 °C to RT, methanol/ethanol	Up to 92% yield of 3-bromothiophene-2-methanol
3	Oxidation	Tetrahydrothiophene	Hydrogen peroxide or peracid	Room temp, acetic acid solvent	High yield of tetrahydrothiophene 1,1-dioxide
4	Amination / Coupling	3-Bromothiophene-2-methylamine + tetrahydrothiophene 1,1-dioxide	Base catalyst, solvent	RT to 60 °C, several hours	Formation of 3-(((3-bromothiophen-2-yl)methyl)amino)tetrahydrothiophene 1,1-dioxide

Research Discoveries and Notes

• The isomerization method for preparing 3-bromothiophene is favored industrially due to its environmental and economic advantages, avoiding excessive bromine and reducing agent consumption.

• Sodium borohydride reduction of bromothiophene aldehydes is a mild and efficient method to obtain bromothiophene alcohol intermediates, which are versatile for further functionalization.

• Oxidation of tetrahydrothiophene to its 1,1-dioxide is a well-established process, providing a stable sulfone ring system essential for the biological and chemical properties of the final compound.

• Coupling strategies involving amination of bromomethyl intermediates with sulfone rings require careful control of reaction conditions to avoid side reactions and ensure high selectivity.

Chemical Reactions Analysis

Types of Reactions

3-{[(3-bromothiophen-2-yl)methyl]amino}-1lambda6-thiolane-1,1-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, resulting in the formation of thiophene derivatives.

Substitution: Nucleophilic substitution reactions can replace the bromine atom with other functional groups.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas are employed.

Substitution: Nucleophiles like sodium azide or potassium cyanide are used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiophene derivatives.

Substitution: Various substituted thiophene compounds.

Scientific Research Applications

3-{[(3-bromothiophen-2-yl)methyl]amino}-1lambda6-thiolane-1,1-dione has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 3-{[(3-bromothiophen-2-yl)methyl]amino}-1lambda6-thiolane-1,1-dione involves its interaction with specific molecular targets. The bromothiophene moiety can interact with biological macromolecules, potentially inhibiting or modifying their function. The thiolane ring may also play a role in stabilizing the compound’s interaction with its targets. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest its potential as a modulator of enzymatic activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations

3-(((5-Methylthiophen-2-yl)methyl)amino)tetrahydrothiophene 1,1-dioxide

• Structure : Differs by a methyl group instead of bromine on the thiophene ring.
• This substitution may enhance solubility in non-polar solvents and alter biological activity .

3-Bromo-1-benzothiophene 1,1-dioxide

• Structure : Features a benzothiophene ring fused with a benzene ring instead of tetrahydrothiophene.
• Impact : The aromatic benzothiophene system increases rigidity and conjugation, likely reducing solubility in polar solvents compared to the target compound. Bromination at the 3-position aligns with the target compound’s substitution pattern, suggesting shared reactivity in cross-coupling reactions .

Functional Group Variations

Tetrahydro-2-(chloromethyl)thiophene 1,1-dioxide

• Structure : Contains a chloromethyl substituent directly on the tetrahydrothiophene ring.
• Impact : The chlorine atom’s smaller size and higher electronegativity compared to bromine may lead to faster nucleophilic substitution reactions. This compound is used in industrial synthesis, highlighting the scaffold’s versatility .

3-(2-Aminoethoxy)tetrahydrothiophene 1,1-dioxide hydrochloride

• Structure: Substituted with an aminoethoxy group, forming a hydrochloride salt.
• Impact: The amino group introduces basicity and water solubility (as a salt), making it suitable for pharmaceutical intermediates. This contrasts with the neutral brominated target compound, which may prioritize lipid membrane permeability .

Core Scaffold Variations

Tetrahydrothiophene 1,1-dioxide (Sulfolane)

• Structure : Unsubstituted sulfolane.
• Properties : Boiling point = 285°C, density = 1.26 g/cm³. Used as a high-polarity solvent for separating aromatic/aliphatic hydrocarbons. The absence of substituents limits its application in functionalized syntheses .

2-(Hydroxymethyl)benzo[b]thiophene 1,1-dioxide

• Structure : Benzothiophene core with a hydroxymethyl group.
• Impact : The hydroxymethyl group enables hydrogen bonding, enhancing solubility in polar solvents. The fused aromatic system may confer stability in acidic conditions compared to the saturated tetrahydrothiophene scaffold .

Physicochemical and Functional Comparison

Compound Name	Molecular Formula	Key Substituent	Boiling Point (°C)	Application/Use	References
3-(((3-Bromothiophen-2-yl)methyl)amino)...	C₉H₁₁BrN₂O₂S₂	Bromothiophene-methyl	N/A	(Inferred) Drug synthesis	N/A
Sulfolane	C₄H₈O₂S	None	285	Industrial solvent
3-(((5-Methylthiophen-2-yl)methyl)amino)...	C₁₀H₁₄N₂O₂S₂	Methylthiophene	N/A	Research intermediate
3-Bromo-1-benzothiophene 1,1-dioxide	C₈H₅BrO₂S	Bromobenzothiophene	N/A	Organic synthesis
Tetrahydro-2-(chloromethyl)thiophene 1,1-dioxide	C₅H₉ClO₂S	Chloromethyl	N/A	Chemical manufacturing

Key Observations:

Solubility: Amino or hydroxymethyl groups improve water solubility, whereas bromine/methyl groups favor organic phases.

Reactivity : Bromine and chlorine enable cross-coupling or substitution reactions, while sulfolane’s inertness suits solvent applications.

Q & A

Basic: How can researchers optimize the synthesis of 3-(((3-Bromothiophen-2-yl)methyl)amino)tetrahydrothiophene 1,1-dioxide to improve yield and purity?

Answer:
Key optimization strategies include:

• Solvent Selection : Polar aprotic solvents (e.g., THF, DMF) enhance reactivity of intermediates, as observed in analogous tetrahydrothiophene syntheses .
• Catalytic Systems : Use transition metal catalysts (e.g., Pd for coupling reactions) to facilitate bromothiophene derivatization .
• Temperature Control : Maintain 50–80°C to balance reaction rate and byproduct formation .
• Purification : Employ column chromatography with silica gel and validate purity via NMR (¹H/¹³C) and high-resolution mass spectrometry (HRMS) .

Basic: What spectroscopic techniques are critical for confirming the structure of this compound?

Answer:

• NMR Spectroscopy : ¹H/¹³C NMR identifies substituent positions (e.g., bromothiophene protons at δ 6.8–7.2 ppm) and sulfone groups (δ 3.1–3.5 ppm) .
• X-ray Crystallography : Resolves stereochemistry of the tetrahydrothiophene ring and confirms spatial arrangement of the bromothiophene moiety .
• FT-IR : Detects sulfone (S=O) stretches at 1150–1300 cm⁻¹ and amine (N-H) vibrations at 3300–3500 cm⁻¹ .

Basic: What in vitro assays are recommended for initial biological activity screening?

Answer:

• Anticancer Screening : Use MTT assays against human cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Neuroprotection Models : Test inhibition of glutamate-induced cytotoxicity in neuronal cells (e.g., SH-SY5Y) .
• Enzyme Inhibition : Assess activity against kinases or proteases via fluorometric assays .

Advanced: How can researchers resolve contradictions in reported biological activity data?

Answer:

• Reproducibility Checks : Standardize assay conditions (e.g., cell passage number, serum concentration) to minimize variability .
• Metabolite Interference : Use LC-MS to rule out degradation products influencing activity .
• Synergistic Effects : Evaluate combinatorial treatments to identify confounding factors .

Advanced: What mechanistic approaches elucidate the compound’s interaction with biological targets?

Answer:

• Surface Plasmon Resonance (SPR) : Quantify binding kinetics (K_D, k_on/k_off) to purified enzymes/receptors .
• Molecular Dynamics Simulations : Model sulfone and bromothiophene groups’ interactions with hydrophobic pockets .
• Metabolite Profiling : Identify hydroxylated or glutathione-conjugated derivatives via in vivo rodent studies .

Advanced: How can derivative synthesis enhance structure-activity relationship (SAR) studies?

Answer:

• Substituent Variation : Replace bromothiophene with chloro/fluoro analogs to assess halogen effects .
• Click Chemistry : Introduce triazole rings via Cu-catalyzed azide-alkyne cycloaddition for improved solubility .
• Salt Formation : Synthesize hydrochloride salts to enhance aqueous stability for in vivo testing .

Advanced: What strategies ensure compound stability during long-term storage?

Answer:

• Light Sensitivity : Store in amber vials at -20°C to prevent photodegradation of the bromothiophene group .
• Moisture Control : Use desiccants (e.g., silica gel) to avoid sulfone hydrolysis .
• Purity Monitoring : Conduct periodic HPLC analysis (C18 column, acetonitrile/water gradient) .

Advanced: How can computational modeling guide target identification?

Answer:

• Docking Studies : Use AutoDock Vina to predict affinity for kinases (e.g., EGFR) or ion channels .
• Pharmacophore Mapping : Highlight critical features (e.g., sulfone as hydrogen bond acceptor) using Schrödinger .
• ADMET Prediction : Estimate blood-brain barrier permeability and metabolic clearance via SwissADME .

Advanced: What in vivo models are suitable for preliminary toxicity assessment?

Answer:

• Rodent Models : Administer 10–100 mg/kg doses orally/intravenously to assess acute toxicity (LD₅₀) and organ histopathology .
• Metabolomic Profiling : Track urinary metabolites (e.g., 3-hydroxy derivatives) via GC-MS to identify detoxification pathways .

Advanced: How can reaction mechanisms be validated for synthetic intermediates?

Answer:

• Isotopic Labeling : Use deuterated reagents to trace proton transfer steps in amine-sulfone coupling .
• Kinetic Studies : Monitor reaction progress via in situ IR to identify rate-limiting steps .
• Intermediate Trapping : Employ quenching agents (e.g., methanol) to isolate and characterize transient species .